4-Bromo-N-(4-fluorobenzyl)-3-methylaniline
Overview
Description
4-Bromo-N-(4-fluorobenzyl)-3-methylaniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is primarily used as a research tool to investigate the mechanism of action, biochemical and physiological effects, and future directions in the field of pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-Bromo-N-(4-fluorobenzyl)-3-methylaniline is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes, which are involved in various biological processes. This compound has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, which play a critical role in drug metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Bromo-N-(4-fluorobenzyl)-3-methylaniline have been studied extensively in various animal models. This compound has been shown to affect the metabolism of several drugs, including caffeine, theophylline, and warfarin. It has also been shown to alter the levels of certain neurotransmitters in the brain, such as dopamine, norepinephrine, and serotonin.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Bromo-N-(4-fluorobenzyl)-3-methylaniline in lab experiments is its ability to inhibit the activity of certain enzymes. This property makes it a valuable tool for investigating the mechanism of action of various drugs and their effects on the body. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research of 4-Bromo-N-(4-fluorobenzyl)-3-methylaniline. One of the potential areas of research is the development of new drugs that can target specific enzymes in the body. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases, such as cancer and neurological disorders.
Conclusion
In conclusion, 4-Bromo-N-(4-fluorobenzyl)-3-methylaniline is a valuable research tool in the field of pharmaceuticals. This compound has been used to investigate the mechanism of action, biochemical and physiological effects, and future directions in the field of drug discovery and development. Despite its potential toxicity, this compound has significant potential for future research in the development of new drugs and the treatment of various diseases.
Scientific Research Applications
4-Bromo-N-(4-fluorobenzyl)-3-methylaniline is a valuable research tool in the field of pharmaceuticals. This compound has been used to investigate the mechanism of action of various drugs and their effects on the human body. It has also been used to study the biochemical and physiological effects of different compounds on living organisms. The research applications of this compound include drug discovery, drug development, and drug testing.
properties
IUPAC Name |
4-bromo-N-[(4-fluorophenyl)methyl]-3-methylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrFN/c1-10-8-13(6-7-14(10)15)17-9-11-2-4-12(16)5-3-11/h2-8,17H,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POKRTBUPZIXNFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NCC2=CC=C(C=C2)F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-N-(4-fluorobenzyl)-3-methylaniline | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
